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Compound of Interest

Compound Name: 2-Bromo-3-chlorobut-2-ene

Cat. No.: B14419066

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-3-chlorobut-2-ene (CAS #80687-
89-4) was not readily available in public databases. This guide is based on general procedures
for the disposal of halogenated organic compounds. It is imperative that you obtain the specific
SDS from your chemical supplier for definitive guidance on handling and disposal. The
procedures outlined below are for informational purposes and should be adapted to comply
with the specific instructions in the manufacturer's SDS and all applicable federal, state, and
local regulations.

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. 2-Bromo-3-chlorobut-2-ene, as a halogenated organic
compound, requires careful management as hazardous waste.

Essential Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to review the specific Safety Data Sheet
(SDS) for 2-Bromo-3-chlorobut-2-ene. Always wear appropriate personal protective
equipment (PPE).

Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.

o Eye Protection: Chemical splash goggles or a face shield are mandatory.
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e Lab Coat: A flame-resistant lab coat should be worn at all times.

« Ventilation: All handling of 2-Bromo-3-chlorobut-2-ene and its waste should be conducted
in a certified chemical fume hood to prevent inhalation of vapors.

Summary of General Hazards for Halogenated
Organic Compounds

Halogenated organic compounds, as a class, present a range of potential hazards. The specific
hazards of 2-Bromo-3-chlorobut-2-ene should be confirmed with the supplier's SDS.
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Hazard Category Description

Many halogenated hydrocarbons exhibit

moderate to high toxicity if inhaled, ingested, or
Toxicity absorbed through the skin. Brominated

compounds can be particularly toxic. They may

accumulate in fatty tissues.[1]

These compounds can be toxic to aquatic life
] with long-lasting effects and may not be readily
Environmental Hazards )
biodegradable. Some halogenated compounds

can contribute to ozone depletion.[2][3]

Flammability varies. Low-molecular-weight
Fi bl halogenated compounds can be flammable,
ammabili
Y while highly halogenated compounds may be

nonflammable and used as fire retardants.[1][4]

Halogenated organic compounds can be

incompatible with strong oxidizing and reducing
Reactivity agents, many amines, nitrides, azo/diazo

compounds, alkali metals, and epoxides.[1]

Violent reactions with aluminum are possible.[4]

Incomplete combustion of chlorinated organic
compounds can produce highly toxic gases
Combustion Byproducts such as phosgene (COCL2),

chlorodibenzodioxins, and chlorodibenzofurans.

[1]

Step-by-Step Disposal Procedure for 2-Bromo-3-
chlorobut-2-ene Waste

The disposal of 2-Bromo-3-chlorobut-2-ene falls under the category of halogenated organic
waste. It is critical to segregate this waste stream to prevent dangerous reactions and to
facilitate proper disposal, which typically involves incineration by a licensed hazardous waste
management company.
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Experimental Protocol: Waste Collection and Disposal
o Waste Segregation:
o Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[5]

o Do not mix 2-Bromo-3-chlorobut-2-ene waste with non-halogenated organic wastes,
acids, bases, or heavy metal wastes.[6]

o Keep it separate from incompatible materials such as strong oxidizing and reducing
agents.[1]

o Waste Collection:

o Use a compatible waste container, typically a plastic-coated glass bottle or a high-density
polyethylene (HDPE) container, with a secure screw-top cap.[6][7]

o Ensure the container is in good condition and not leaking.

o The container must be kept closed at all times except when adding waste.[7][8] Funnels
should not be left in the container opening.[6]

e Labeling:
o Label the waste container with a hazardous waste tag before adding any waste.
o The label must include:

The words "Hazardous Waste."

The full chemical name: "Waste 2-Bromo-3-chlorobut-2-ene."

An accurate list of all components and their approximate concentrations.

The relevant hazard classifications (e.g., Toxic, Environmental Hazard).

The date when the first waste was added.

e Storage:
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o Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.[7][9]

o The SAA should be in a cool, dry, and well-ventilated area, away from sources of ignition.

o The waste container should be stored in secondary containment to prevent spills.

» Disposal:

o

Do not fill the waste container beyond 90% capacity to allow for expansion.

[¢]

Once the container is full or has been in storage for the maximum allowable time (consult
your institution's guidelines), arrange for pickup by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o

Do not dispose of 2-Bromo-3-chlorobut-2-ene down the drain or in regular trash.[8]

[¢]

Do not allow the chemical to evaporate in a fume hood as a method of disposal.[7][8]

Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Bromo-3-chlorobut-2-ene waste.
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By adhering to these general procedures and, most importantly, the specific guidance provided
in the manufacturer's Safety Data Sheet, laboratory professionals can ensure the safe and
compliant disposal of 2-Bromo-3-chlorobut-2-ene, fostering a secure and responsible
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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